Cas no 851782-03-1 (N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
- Ethanesulfonamide, N-[4-[4,5-dihydro-1-[(4-methylphenyl)sulfonyl]-5-phenyl-1H-pyrazol-3-yl]phenyl]-
- 851782-03-1
- N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
- N-[4-[2-(4-methylphenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
- N-(4-(5-phenyl-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
- Z431511528
- F0622-0157
- AKOS008131952
-
- Inchi: 1S/C24H25N3O4S2/c1-3-32(28,29)26-21-13-11-19(12-14-21)23-17-24(20-7-5-4-6-8-20)27(25-23)33(30,31)22-15-9-18(2)10-16-22/h4-16,24,26H,3,17H2,1-2H3
- InChI Key: SXUSAQVDHUTOHD-UHFFFAOYSA-N
- SMILES: C(S(NC1=CC=C(C2CC(C3=CC=CC=C3)N(S(C3=CC=C(C)C=C3)(=O)=O)N=2)C=C1)(=O)=O)C
Computed Properties
- Exact Mass: 483.12864863g/mol
- Monoisotopic Mass: 483.12864863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 885
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
- XLogP3: 3.7
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 654.0±65.0 °C(Predicted)
- pka: 8.68±0.10(Predicted)
N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0622-0157-40mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-50mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-20μmol |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-2mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-4mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-5μmol |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-75mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-20mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-1mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0622-0157-5mg |
N-{4-[1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide |
851782-03-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Related Literature
-
Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
-
M. Angeles Alvarez,Belén Alvarez,M. Esther García,Daniel García-Vivó,Miguel A. Ruiz Dalton Trans., 2013,42, 11039-11042
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
-
Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
Additional information on N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
Comprehensive Overview of N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-03-1)
N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-03-1) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of both sulfonamide and pyrazole moieties in its structure makes it a promising candidate for targeting various biological pathways.
The chemical structure of N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide includes a 4-methylbenzenesulfonyl group and a phenyl-substituted dihydropyrazole ring, which contribute to its distinctive properties. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for novel therapeutic agents in oncology and inflammatory diseases. The compound's ability to interact with specific enzyme targets makes it a valuable tool in medicinal chemistry.
In recent years, the search for sulfonamide-based therapeutics has increased, driven by their versatility and efficacy in treating various conditions. N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide aligns with this trend, offering potential applications in cancer research, autoimmune disorders, and infectious diseases. Its mechanism of action, which may involve modulation of cellular signaling pathways, is a key area of investigation.
The synthesis of N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development purposes.
From a commercial perspective, the demand for sulfonamide derivatives like N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is on the rise, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Its potential as a lead compound for further optimization underscores its value in the market.
Researchers and industry professionals frequently search for information on CAS No. 851782-03-1 and its applications, reflecting the compound's growing relevance. Common queries include its solubility, stability, and biological activity, which are critical for experimental design. Additionally, the compound's role in high-throughput screening and structure-activity relationship (SAR) studies is a topic of interest among scientists.
In conclusion, N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-03-1) represents a promising area of research in drug development and biochemical studies. Its unique structural features and potential therapeutic applications make it a compound of significant interest. As the scientific community continues to explore its properties, this sulfonamide derivative is likely to play a pivotal role in advancing precision medicine and targeted therapies.
851782-03-1 (N-{4-1-(4-methylbenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide) Related Products
- 887211-29-2(1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-(4-benzylpiperazin-1-yl)ethane-1,2-dione)
- 2680705-68-2(benzyl N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylcarbamate)
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
- 2034307-48-5(1-(2-chlorophenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea)
- 866866-15-1(N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
- 1807190-52-8(4-Bromo-2-fluoro-3-(fluoromethoxy)phenol)
- 2138033-61-9(4-Propyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)
- 2197523-10-5(4-methyl-2-[(oxan-3-yl)methoxy]pyridine)
- 1341561-40-7(2-Benzylpyrimidine-4-carboxylic acid)



